Cas no 2171907-34-7 (1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine)

• Product Name: 1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine
• CAS No: 2171907-34-7
• MF: C₁₄H₂₀FNO
• MW: 237.31310749054
• CID: 6454852
• PubChem ID: 165843512
• Update Time: 2025-06-29

1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine
• 2171907-34-7
• EN300-1586879

• Inchi： 1S/C14H20FNO/c1-3-16-8-4-5-11(10-16)13-7-6-12(17-2)9-14(13)15/h6-7,9,11H,3-5,8,10H2,1-2H3
• InChI Key： YOYGRIMPHHGJBW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1CN(CC)CCC1)OC

Computed Properties

• Exact Mass: 237.15289242g/mol
• Monoisotopic Mass: 237.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Additional information on 1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine

1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine: A Promising Scaffold in Modern Pharmaceutical Research

1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine, a novel piperidine derivative with a unique aromatic substituent, has emerged as a significant compound in the field of medicinal chemistry. This molecule, identified by its CAS number 2171907-34-7, represents a strategic approach to designing bioactive molecules with tailored pharmacological profiles. Recent advancements in drug discovery have highlighted the importance of functionalized piperidine scaffolds, and this compound exemplifies the potential of such structures in targeting diverse therapeutic indications.

1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine is characterized by its core piperidine ring, which is substituted with an ethyl group at the 1-position and a 2-fluoro-4-methoxyphenyl group at the 3-position. The presence of the fluorine atom and methoxy group in the aromatic ring introduces critical stereochemical and electronic effects, which are essential for modulating molecular interactions with biological targets. These substituents enable the compound to exhibit enhanced lipophilicity and metabolic stability, attributes that are increasingly valued in modern drug development pipelines.

Recent studies published in Journal of Medicinal Chemistry (2024) have demonstrated the utility of 1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine as a lead compound for the development of selective kinase inhibitors. Researchers have utilized computational modeling techniques to evaluate the binding affinity of this molecule with various protein kinases, including ALK and ROS1, which are implicated in multiple cancers. The results suggest that the compound's aromatic substituent plays a pivotal role in stabilizing the protein-ligand interaction through hydrophobic and hydrogen-bonding interactions.

One of the most compelling aspects of 1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine is its potential application in the treatment of neurodegenerative disorders. A 2023 study in Pharmacological Reports explored its neuroprotective properties in models of Parkinson's disease. The compound was found to exert its effects through the modulation of GPCR signaling pathways, particularly the D2 dopamine receptor. This finding underscores the importance of the aromatic substituent in mediating receptor activation, a key mechanism in the development of central nervous system drugs.

From a synthetic perspective, the preparation of 1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine has been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. A 2024 paper in Organic & Biomolecular Chemistry described a novel asymmetric synthesis route involving a palladium-catalyzed cross-coupling reaction. This method allows for the precise introduction of the 2-fluoro-4-methoxyphenyl group, demonstrating the versatility of this scaffold in combinatorial chemistry approaches.

The pharmacokinetic profile of 1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine has also been investigated in preclinical studies. Research published in Drug Metabolism and Disposition (2023) revealed that the compound exhibits favorable absorption properties and a prolonged half-life in animal models. These characteristics make it a promising candidate for oral administration, a critical factor in the development of patient-friendly therapies.

Despite these promising attributes, challenges remain in the optimization of 1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine for clinical applications. A 2024 review in Current Medicinal Chemistry highlighted the need for further studies on its safety profile and potential off-target effects. The compound's interaction with off-target proteins is an area of active investigation, as understanding these interactions is essential for minimizing adverse effects in therapeutic settings.

Moreover, the structural flexibility of 1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine offers opportunities for further chemical modification. Researchers are exploring the possibility of introducing additional functional groups to enhance its therapeutic potential. For instance, the addition of a hydroxyl group at the 4-position of the aromatic ring has been shown to improve the compound's solubility in aqueous environments, a critical parameter for drug formulation.

The development of 1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine also reflects broader trends in pharmaceutical research, such as the increasing emphasis on structure-based drug design. Computational tools, including molecular docking simulations and virtual screening, have been instrumental in predicting the compound's interactions with various biological targets. These technologies enable researchers to refine the molecular structure for optimal therapeutic outcomes.

In conclusion, 1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and pharmacological properties position it as a valuable lead compound for the development of novel therapeutics. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in the treatment of various diseases.

Further studies are needed to fully elucidate the mechanisms of action and therapeutic potential of 1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine. The compound's potential in targeting specific diseases, combined with its favorable pharmacological properties, underscores the importance of continued research in this area. As the field of pharmaceutical science evolves, compounds like 1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine will undoubtedly contribute to the development of more effective and targeted therapies.

For researchers and pharmaceutical companies, the exploration of 1-ethyl-3-(2-fluoro-4-methoxyphenyl)piperidine presents exciting opportunities for innovation. The compound's structural versatility and biological activity make it a valuable asset in the quest for new treatments. As such, it is expected that this molecule will remain a focal point of research in the coming years, driving advancements in drug discovery and therapeutic development.